Cas no 25643-45-2 (Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester)

• Product Name: Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester
• CAS No: 25643-45-2
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 279116
• PubChem ID: 9567833
• Update Time: 2025-04-19

Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid,N-[[(propylamino)carbonyl]oxy]-, methyl ester
• LogP
• methyl N-(propylcarbamoyloxy)ethanimidothioate
• Methyl N-((propylcarbamoyl)oxy)thioacetimidate
• 25643-45-2
• Acetimidic acid, N-((propylcarbamoyl)oxy)thio-, methyl ester

• Inchi： 1S/C7H14N2O2S/c1-4-5-8-7(10)11-9-6(2)12-3/h4-5H2,1-3H3,(H,8,10)/b9-6+
• InChI Key： JDYOJEDNTVFQMA-RMKNXTFCSA-N
• SMILES： S(C)/C(/C)=N/OC(NCCC)=O

Computed Properties

• Exact Mass: 190.07772
• Monoisotopic Mass: 190.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.11
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.504
• PSA: 50.69